Methyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate
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Overview
Description
“Methyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate” is a biochemical used for proteomics research . It has a molecular formula of C16H17NO4 and a molecular weight of 287.31 .
Physical And Chemical Properties Analysis
“Methyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate” has a molecular formula of C16H17NO4 and a molecular weight of 287.31 . More detailed physical and chemical properties were not available in the sources I found.Scientific Research Applications
- Role of Methyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate : This compound, when crystallized as 2-amino-4-methylpyridinium-4-hydroxybenzolate (2A4MP4HB), exhibits second harmonic conversion (SHC) properties. The strong delocalization of p-electrons within its structure contributes to its high optical nonlinearity .
- Catalytic Processes : Methyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate has been involved in studies related to the synthesis and characterization of novel chemical entities. Its synthesis often employs catalytic processes that yield pharmaceutically relevant products.
- Backbone Modification : The 2-hydroxy-4-methoxybenzyl (Hmb) group, derived from this compound, can prevent side-reactions (such as aspartimide formation and peptide aggregation) during peptide synthesis. Installing the removable Hmb group improves the synthesis of long and challenging peptides and proteins .
- Natural Preservative : Methyl 4-hydroxybenzoate (also known as methyl paraben or nipagin) serves as an antimicrobial preservative in foods, drugs, and cosmetics. It occurs naturally in certain plant roots, such as Securidaca longepedunculata Fers .
- Bioactive Natural Products : Methyl 2-hydroxy-4-methoxybenzoate is used in the enantioselective synthesis of bioactive natural products, including (+)-coriandrone A and B .
- Crystal Engineering : Crystals belonging to benzoate families, including methyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate, have become attractive for their second harmonic conversion properties. These crystals are fine-tuned for specific applications .
Nonlinear Optical (NLO) Materials
Pharmaceutical Synthesis
Peptide Synthesis Enhancement
Antimicrobial and Antifungal Properties
Enantioselective Synthesis
Chemical Engineering and Crystal Design
Mechanism of Action
Safety and Hazards
The safety data sheet for a related compound, “3-Hydroxy-4-methoxybenzaldehyde”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s important to handle “Methyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate” with care, using appropriate personal protective equipment and following safe laboratory practices.
properties
IUPAC Name |
methyl 4-[(2-hydroxy-3-methoxyphenyl)methylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4/c1-20-14-5-3-4-12(15(14)18)10-17-13-8-6-11(7-9-13)16(19)21-2/h3-9,17-18H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYNNVQOCWQTNAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)CNC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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